Vinyldi-N-octylmethylsilane
Overview
Description
Vinyldi-N-octylmethylsilane is an organosilicon compound . It has a molecular formula of C19H40Si and a molecular weight of 296.61 g/mol . It appears as a transparent liquid . The IUPAC name of Vinyldi-N-octylmethylsilane is ethenyl-methyl-dioctylsilane .
Synthesis Analysis
While specific synthesis methods for Vinyldi-N-octylmethylsilane were not found in the search results, vinyl ether monomers can be prepared using traditional synthetic protocols, including reacting gaseous acetylene or calcium carbide with alcohols .
Molecular Structure Analysis
The InChI of Vinyldi-N-octylmethylsilane is InChI=1S/C19H40Si/c1-5-8-10-12-14-16-18-20 (4,7-3)19-17-15-13-11-9-6-2/h7H,3,5-6,8-19H2,1-2,4H3 . The canonical SMILES of Vinyldi-N-octylmethylsilane is CCCCCCCC [Si] © (CCCCCCCC)C=C .
Physical And Chemical Properties Analysis
Vinyldi-N-octylmethylsilane has a density of 0.793 g/cm³ . It has 15 rotatable bonds . More properties such as Absolute Entropy of Ideal Gas, Acentric Factor, Critical Compressibility Factor, Critical Pressure, Critical Temperature can be predicted using advanced QSPR .
Scientific Research Applications
Polymerization and Custom-Tailored Polymers
VDOMS serves as a versatile monomer for polymerization processes. Its synthesis is straightforward, involving traditional methods such as reacting gaseous acetylene or calcium carbide with alcohols. The tunable chemistry of VDOMS allows for the design and production of polymers with precisely defined structures and controllable properties . Researchers have explored both homopolymerization and copolymerization systems using VDOMS.
Surface Coatings and Sealants
Silane compounds, including VDOMS, have found applications in surface coating processes. Initially developed as sealing agents for spray coatings, silanes enhance the corrosion resistance of materials like steel. VDOMS can be employed in protective coatings for various substrates, providing improved durability and adhesion .
Safety and Hazards
Future Directions
While specific future directions for Vinyldi-N-octylmethylsilane were not found in the search results, it’s worth noting that continuous progress in technology relies on the development of new materials . Therefore, future research could focus on exploring the potential applications of Vinyldi-N-octylmethylsilane in various fields.
properties
IUPAC Name |
ethenyl-methyl-dioctylsilane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H40Si/c1-5-8-10-12-14-16-18-20(4,7-3)19-17-15-13-11-9-6-2/h7H,3,5-6,8-19H2,1-2,4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSFJYRSLGGXMBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC[Si](C)(CCCCCCCC)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H40Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Vinyldi-N-octylmethylsilane | |
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